Cas no 932456-95-6 (ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 932456-95-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5362999
• Update Time: 2025-10-12

ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[2-(2-ethylanilino)-2-oxoethyl]-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C22H23N3O4/c1-4-15-8-6-7-9-18(15)24-19(26)13-25-12-17(22(28)29-5-2)20(27)16-11-10-14(3)23-21(16)25/h6-12H,4-5,13H2,1-3H3,(H,24,26)
• InChI Key： NMYJPHDSRYEXTI-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2CC)=O)C2=C(C=CC(C)=N2)C(=O)C(C(OCC)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on ethyl 1-{(2-ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Ethyl 1-{(2-Ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate: A Comprehensive Overview

The compound Ethyl 1-{(2-Ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate, identified by the CAS number 932456-95-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and structural versatility. The molecule's structure includes a naphthyridine core with several substituents, including an ethyl group, a methyl group, and a carbamoylmethyl group attached to the phenyl ring. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the carbamoylmethyl group in this compound suggests potential for hydrogen bonding interactions, which are crucial in molecular recognition and bioavailability. Additionally, the methyl and ethyl groups may influence the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthyridine core. Researchers have explored various methods to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic coupling reactions. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale production.

In terms of chemical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various pH conditions has been tested, revealing that it remains intact under mildly acidic and basic environments but degrades upon exposure to strong acids or bases. This information is critical for its application in pharmaceutical formulations where stability is paramount.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. Furthermore, preliminary animal studies suggest that it may exhibit antitumor activity without significant toxicity to normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

The structural complexity of this compound also makes it a valuable intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to explore its use in constructing more intricate molecules with enhanced biological profiles.

In conclusion, Ethyl 1-{(2-Ethylphenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate represents a promising candidate for further exploration in both academic and industrial settings. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in the development of novel therapeutic agents.